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Compound of Interest

Compound Name: Disperse Yellow 39
CAS No.: 2229825-63-0
Cat. No.: B16378903
Get Quote
. J

This guide provides an objective comparison of the fastness properties of C.l. Disperse Yellow
39 against other commercially significant disperse yellow dyes used in the textile industry. The
data presented is compiled from various industry sources and is intended for researchers,
scientists, and textile professionals to facilitate informed decisions in dye selection.

Data Presentation: Quantitative Comparison of
Fastness Properties

The following table summarizes the fastness properties of Disperse Yellow 39 and its
alternatives. The ratings are based on the ISO (International Organization for Standardization)
grey scale, where 5 indicates excellent fastness and 1 indicates poor fastness.
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Wash . .
Sublimation
) Fastness
Light Fastness Fastness
Dye Name C.l. Name (Color
(ISO 105-B02) (180°C, 30s)
Change) (ISO
(ISO 105-P01)
105-C06)
Disperse Yellow
480095 7 5 4-5
39
Disperse Yellow
47020 6 4-5 4
54
Disperse Yellow
47023 6-7 4-5 4
64
Disperse Yellow
12755 6-7 4-5 4

211

Note: The data is aggregated from multiple sources and should be used as a comparative
reference. For critical applications, it is recommended to conduct independent testing.

Experimental Protocols

Detailed methodologies for the key fastness tests cited are provided below to ensure
reproducibility and accurate comparison.

Light Fastness: ISO 105-B02

This method determines the resistance of the color of textiles to the action of an artificial light
source representative of natural daylight (D65).

e Apparatus: A xenon arc lamp apparatus with a filter system to simulate daylight is used. Blue
wool references (rated 1-8) are used for comparison.

e Specimen Preparation: A specimen of the dyed textile is mounted on a holder.

e Procedure: The specimen and a set of blue wool references are simultaneously exposed to
the xenon arc lamp under controlled conditions of temperature and humidity.
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» Evaluation: The change in color of the specimen is assessed by comparing it to the fading of
the blue wool references. The light fastness rating corresponds to the blue wool reference
that shows a similar degree of fading.

Wash Fastnhess: ISO 105-C06

This test evaluates the resistance of the color of textiles to domestic or commercial laundering
procedures.

Apparatus: A suitable washing fastness tester (e.g., Launder-Ometer) with stainless steel
containers and balls is used.

Specimen Preparation: A specimen of the dyed fabric is attached to a multifiber fabric
containing strips of different fibers (e.g., cotton, polyester, wool).

Procedure: The composite specimen is placed in a container with a specified detergent
solution and stainless steel balls. The container is agitated in the Launder-Ometer for a set
time and temperature (e.g., 40°C for 30 minutes for A2S test).

Evaluation: After washing, rinsing, and drying, the change in color of the dyed specimen is
evaluated using the Grey Scale for Assessing Change in Colour. The degree of staining on
each fiber of the multifiber test fabric is evaluated using the Grey Scale for Assessing
Staining.

Sublimation Fastness: ISO 105-P01

This method assesses the resistance of the color of textiles to the action of dry heat, which can
cause dye to sublime (transform from a solid to a gas) and potentially stain adjacent materials.

o Apparatus: A heating device capable of maintaining a specified temperature with controlled
pressure is used.

e Specimen Preparation: A specimen of the dyed textile is placed in contact with a specified
undyed fabric.

e Procedure: The composite specimen is placed in the heating device and subjected to a
specific temperature (e.g., 180°C) and pressure for a set duration (e.g., 30 seconds).[1]
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o Evaluation: The change in color of the original specimen is assessed using the Grey Scale
for Assessing Change in Colour. The staining of the adjacent undyed fabric is evaluated
using the Grey Scale for Assessing Staining.[1]

Crocking (Rubbing) Fastness: AATCC Test Method 8

This test determines the amount of color transferred from the surface of a colored textile
material to other surfaces by rubbing.

o Apparatus: A crockmeter (rubbing fastness tester) and standard white cotton crocking cloth
are used.[2][3][4]

e Procedure:

o Dry Crocking: A dry crocking cloth is mounted on the rubbing finger of the crockmeter,
which is then passed back and forth over the test specimen for a specified number of
cycles.

o Wet Crocking: The procedure is repeated with a crocking cloth that has been wetted with
deionized water to a specific moisture content (typically 65% + 5%).[3][5]

o Evaluation: The amount of color transferred to the white crocking cloth is assessed by
comparing it with the AATCC Chromatic Transference Scale or the Grey Scale for Staining.

[2]31[4]

Mandatory Visualization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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